Cas no 25036-01-5 (poly(acenaphthylene))

• Product Name: poly(acenaphthylene)
• CAS No: 25036-01-5
• MF: C₁₂H₈
• MW: 152.191923141479
• CID: 860548
• Update Time: 2025-10-29

poly(acenaphthylene) Chemical and Physical Properties

Names and Identifiers

• poly(acenaphthylene)
• Acenaphthylene resin
• Poly(acenaphthylene)5GR
• POLYACENAPHTHYLENE
• acenaphthylene homopolymer
• Polyacenaphthylene average Mw 5,000-10,000, powder
• POLYACENAPHTHYLENE ISO 9001：2015 REACH

• Inchi： 1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H
• InChI Key： HXGDTGSAIMULJN-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC=1C=CC2=CC=C3

Computed Properties

• Exact Mass: 152.06300

Experimental Properties

• Color/Form: powder
• Melting Point: 291 °C (dec.)(lit.)
• PSA: 0.00000
• LogP: 3.32360
• Solubility: Not available

poly(acenaphthylene) Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Acenaphthylenes Acenaphthylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Acenaphthylenes

Additional information on poly(acenaphthylene)

Poly(Acetylene): A Comprehensive Overview

Poly(acetylene), also known by its CAS registry number CAS No. 25036-01-5, is a fascinating polymer material that has garnered significant attention in the scientific community due to its unique properties and potential applications. This polymer is derived from the monomer acetylene (C₂H₂), which undergoes a series of reactions to form a conjugated polymeric structure. The resulting material exhibits remarkable electronic, optical, and mechanical characteristics, making it a subject of intense research and development.

One of the most notable features of poly(acetylene) is its conjugated π-system, which extends along the polymer backbone. This extended conjugation imparts exceptional electronic properties, such as high electrical conductivity. Recent studies have demonstrated that poly(acetylene) can achieve conductivity levels comparable to those of metals when properly doped. This property has led to its exploration in various electronic devices, including flexible circuits, sensors, and organic light-emitting diodes (OLEDs). Researchers have also investigated the use of poly(acetylene) in energy storage applications, such as supercapacitors and batteries, where its high surface area and conductivity are highly advantageous.

The synthesis of poly(acetylene) typically involves catalytic polymerization methods. One common approach is the use of transition metal catalysts, such as cobalt or nickel complexes, to initiate the polymerization process. Recent advancements in catalytic systems have enabled better control over the polymer's molecular weight and structural uniformity, leading to improved material performance. For instance, researchers have developed tailored catalysts that allow for the synthesis of poly(acetylene) with controlled chain lengths and side-group functionalities. These advancements have expanded the range of applications for this material.

In terms of physical properties, poly(acetylene) exhibits a high degree of crystallinity due to its rigid and planar structure. This crystallinity contributes to its mechanical strength and thermal stability. Additionally, poly(acetylene) has been shown to possess excellent UV resistance, making it suitable for outdoor applications where exposure to sunlight is a concern. Recent studies have also highlighted its potential as a candidate for use in photovoltaic devices due to its ability to absorb a wide range of wavelengths in the visible spectrum.

The optical properties of poly(acetylene) are another area of active research. Its conjugated system allows for strong absorption in the visible region, leading to vibrant colors that can be tuned by modifying the polymer's structure or doping it with other materials. This property has been exploited in the development of advanced optical sensors and imaging devices. Furthermore, researchers have explored the use of poly(acetylene) in nonlinear optics, where its ability to interact strongly with light at high intensities holds promise for applications in optical communication systems.

Despite its many advantages, poly(acetylene) also presents some challenges that need to be addressed for widespread commercialization. One major issue is its susceptibility to oxidative degradation under certain conditions, which can limit its long-term stability. To overcome this limitation, scientists have investigated various strategies, including encapsulation techniques and the incorporation of stabilizing additives into the polymer matrix. Recent breakthroughs in this area have significantly improved the durability of poly(acetylene)-based materials.

Another challenge lies in achieving large-scale production of high-quality poly(acetylene) at an economically viable cost. While laboratory-scale synthesis methods are well-established, scaling up these processes requires careful optimization to ensure consistent product quality while minimizing production costs. Researchers are actively exploring innovative manufacturing techniques that can meet these demands without compromising on performance.

In conclusion, poly(acetylene) (CAS No. 25036-01-5) is a versatile polymer with immense potential across multiple fields due to its unique electronic, optical, and mechanical properties. Ongoing research continues to uncover new applications and improve existing ones by addressing challenges related to stability and scalability. As advancements in synthesis methods and material science progress further, poly(acetylene) is poised to play an increasingly important role in shaping future technologies.